Cas no 2227858-14-0 ((2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol)

• Product Name: (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol
• CAS No: 2227858-14-0
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6568183
• PubChem ID: 165635469
• Update Time: 2025-06-23

(2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol
• 2227858-14-0
• EN300-1979879

• Inchi： 1S/C10H12ClNO3/c1-7(13)2-3-8-6-9(12(14)15)4-5-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： CGDVDXOHWDFRSQ-SSDOTTSWSA-N
• SMILES： ClC1=CC=C(C=C1CC[C@@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol

Compound Introduction: (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol (CAS No. 2227858-14-0)

(2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227858-14-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery initiatives.

The molecular structure of (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol consists of a butan-2-ol backbone substituted with a 2-chloro-5-nitrophenyl group. This particular arrangement of functional groups contributes to its distinctive chemical reactivity and potential pharmacological effects. The presence of both chloro and nitro substituents on the aromatic ring enhances its interaction with biological targets, which is a critical factor in the design of effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both chloro and nitro functionalities. These groups are known to modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards specific biological receptors. The stereochemistry at the carbon atom in the butan-2-ol moiety, specifically the (R) configuration, further fine-tunes the compound's interactions with biological systems, making it a valuable candidate for further investigation.

Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that can be optimized for therapeutic applications. The compound (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol represents an interesting example of such a scaffold. Its structural features suggest potential utility in the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The nitro group, in particular, is known for its ability to engage in redox reactions, which can be exploited to develop prodrugs or activators that release active species at disease sites.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. By serving as a building block, it can be modified through various chemical transformations to create derivatives with enhanced pharmacological properties. For instance, further functionalization of the aromatic ring or the aliphatic chain could lead to compounds with improved solubility, bioavailability, or metabolic stability. Such modifications are essential steps in the drug development process, where optimizing a lead compound often requires multiple rounds of structural manipulation.

The synthesis of (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol presents an intriguing challenge due to the need to maintain the correct stereochemistry while introducing the desired functional groups. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are employed to achieve this goal. These approaches not only ensure high yield and purity but also facilitate scalability for potential industrial applications. The development of efficient synthetic routes is crucial for advancing any promising candidate into clinical trials.

In addition to its synthetic significance, (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have demonstrated its ability to interact with specific biological targets, leading to effects that could be therapeutically relevant. For example, interactions with enzymes or receptors involved in disease pathways may provide insights into new treatment strategies. Such findings are often published in peer-reviewed journals and contribute to the growing body of knowledge about this compound's potential applications.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for compounds like (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol. These tools allow researchers to predict molecular properties and assess binding affinities with high precision, thereby guiding experimental efforts more effectively. By leveraging these technologies, scientists can identify optimal modifications before conducting costly wet-lab experiments, significantly reducing time-to-market for new drugs.

The future prospects for (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable treatments for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.

In conclusion, (2R)-4-(2-chloro-5-nitrophenyl)butan-2-ol (CAS No. 2227858-14-0) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its distinctive features make it an attractive candidate for further exploration in drug discovery initiatives aimed at addressing various health challenges. As scientific methodologies continue to advance, we can expect more insights into its capabilities and applications in medicine.